A structural exploration of anisole accessed through extreme crystallisation conditions†
CrystEngComm Pub Date: 2019-06-13 DOI: 10.1039/C9CE00870E
Abstract
Single crystal X-ray diffraction has been used to uncover a new polymorph of anisole, C7H8O, at elevated pressure. Structural comparisons have been made to the known, low temperature form which has also been re-investigated. Both polymorphs crystallise in the monoclinic space group P21/c with the new high-pressure polymorph exhibiting a much greater packing efficiency than the low-temperature form, enabled by significantly different intermolecular interactions.
Recommended Literature
- [1] Visualization of UV-induced damage on single DNA molecules†
- [2] Na-β-Al2O3 stabilized Fe2O3 oxygen carriers for chemical looping water splitting: correlating structure with redox stability†
- [3] Trimeric cyclamers: solution aggregation and high Z′ crystals based on guest structure and basicity†
- [4] Molecular NO2 induced K2Ti2O5–K2Ti6O13 structure switching in the dry gas phase: lattice potassium reactivity†
- [5] Studies on derivative fluorimetry. Part I. Determination of trace amounts of samarium, europium and terbium
- [6] Cationic polymer-based plasmonic sensor array that discriminates proteins†
- [7] Self-healing, superhydrophobic coating based on mechanized silica nanoparticles for reliable protection of magnesium alloys†
- [8] Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics†
- [9] Nanomechanical sandwich assay for multiple cancer biomarkers in breast cancer cell-derived exosomes†
- [10] High efficiency (∼100 lm W−1) hybrid WOLEDs by simply introducing ultrathin non-doped phosphorescent emitters in a blue exciplex host†
